Cas no 99032-67-4 ((2r)-1-bromo-2-methylbutane)

(2R)-1-Bromo-2-methylbutane is a chiral alkyl halide with the molecular formula C₅H₁₁Br, characterized by its stereocenter at the second carbon. This compound is commonly employed as an intermediate in organic synthesis, particularly in stereoselective reactions such as nucleophilic substitutions and Grignard reagent formations. Its defined (R)-configuration ensures precise control over enantioselective outcomes, making it valuable in pharmaceutical and fine chemical applications. The bromine substituent enhances reactivity in cross-coupling and alkylation processes. The branched methyl group influences steric and electronic properties, offering selectivity advantages. Suitable for inert atmosphere handling, it is typically stored under refrigeration to maintain stability. Purity and stereochemical integrity are critical for reproducible results.

(2r)-1-bromo-2-methylbutane structure

Product Name:(2r)-1-bromo-2-methylbutane

CAS No:99032-67-4

MF:C₅H₁₁Br

MW:151.044841051102

CID:1991815

PubChem ID:68293

Update Time:2025-08-10

(2r)-1-bromo-2-methylbutane Chemical and Physical Properties

Names and Identifiers

- (2R)-1-Bromo-2-methylbutane
- (+)-2-methylbutyl bromide
- Fr-0081
- 1-broMo-2-Methy butane
- 2-METHYL BROMOBUTANE
- 2-METHYL-1-BUTYL BROMIDE
- TIMTEC-BB SBB007669
- (+/-)-1-Bromo-2-methylbutane
- 2-METHYLBUTYL BROMIDE
- S(+)-1-bromo-2-methylbutane
- 1-bromo-2-methyl-butan
- (S)-2-methyl-1-butyl bromide
- XKVLZBNEPALHIO-RXMQYKEDSA-N
- UNII-08773JMM5L
- 08773JMM5L
- Q27236381
- D86395
- SCHEMBL3722018
- 1-Bromo-2-methylbutane, (-)-
- 99032-67-4
- BS-52728
- (A+/-)-1-bromo-2-methyl-butane
- Butane, 1-bromo-2-methyl-, (2R)-
- (-)-1-bromo-2-methylbutane
- (2S)-1-bromo-2-methyl-butane
- (R)-1-Bromo-2-methylbutane
- (2r)-1-bromo-2-methylbutane
- Inchi： 1S/C5H11Br/c1-3-5(2)4-6/h5H,3-4H2,1-2H3/t5-/m1/s1
- InChI Key： XKVLZBNEPALHIO-RXMQYKEDSA-N
- SMILES： BrC[C@H](C)CC

Computed Properties

Exact Mass: 150.00441Da
Monoisotopic Mass: 150.00441Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 27.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 117-119 ºC
Flash Point: 22.2±0.0 ºC,
Refractive Index: 1.4434 (589.3 nm 22 ºC)
Solubility: Very slightly soluble (0.24 g/l) (25 º C),

(2r)-1-bromo-2-methylbutane Pricemore >>

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